Cas no 1805542-44-2 (5-(Difluoromethyl)-2-hydroxy-3-nitropyridine-6-carbonyl chloride)

• Product Name: 5-(Difluoromethyl)-2-hydroxy-3-nitropyridine-6-carbonyl chloride
• CAS No: 1805542-44-2
• MF: C₇H₃ClF₂N₂O₄
• MW: 252.559527635574
• CID: 4889035
• Update Time: 2025-06-29

5-(Difluoromethyl)-2-hydroxy-3-nitropyridine-6-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-2-hydroxy-3-nitropyridine-6-carbonyl chloride

• Inchi： 1S/C7H3ClF2N2O4/c8-5(13)4-2(6(9)10)1-3(12(15)16)7(14)11-4/h1,6H,(H,11,14)
• InChI Key： ZUVPCRBHBUUVNO-UHFFFAOYSA-N
• SMILES： ClC(C1=C(C(F)F)C=C(C(N1)=O)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 438
• XLogP3: 1.1
• Topological Polar Surface Area: 92

Additional information on 5-(Difluoromethyl)-2-hydroxy-3-nitropyridine-6-carbonyl chloride

Introduction to CAS No. 1805542-44-2: 5-(Difluoromethyl)-2-hydroxy-3-nitropyridine-6-carbonyl Chloride

The compound CAS No. 1805542-44-2, also known as 5-(Difluoromethyl)-2-hydroxy-3-nitropyridine-6-carbonyl Chloride, is a highly specialized chemical entity with unique properties and potential applications in various fields of chemistry and materials science. This compound has garnered significant attention in recent years due to its intriguing structure and promising functionalities, as evidenced by the latest research findings.

The molecular structure of 5-(Difluoromethyl)-2-hydroxy-3-nitropyridine-6-carbonyl Chloride is characterized by a pyridine ring system with multiple substituents, including a difluoromethyl group, a hydroxyl group, a nitro group, and a carbonyl chloride moiety. These functional groups endow the compound with diverse reactivity and versatility, making it an interesting candidate for various chemical transformations and applications.

Recent studies have highlighted the potential of this compound in the field of organic synthesis, particularly in the development of advanced materials and pharmaceutical intermediates. The presence of the nitro group and hydroxyl group on the pyridine ring provides opportunities for redox reactions and hydrogen bonding interactions, respectively, which are crucial for designing functional materials with tailored properties.

The synthesis of CAS No. 1805542-44-2 involves a multi-step process that typically includes nucleophilic substitution, oxidation, and coupling reactions. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound, leveraging modern techniques such as microwave-assisted synthesis and catalytic methods.

In terms of applications, 5-(Difluoromethyl)-2-hydroxy-3-nitropyridine-6-carbonyl Chloride has shown promise in the development of advanced polymers, sensors, and drug delivery systems. Its unique electronic properties and reactivity make it a valuable building block for constructing complex molecular architectures with specific functionalities.

Moreover, recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of this compound with high accuracy. These computational studies have provided valuable insights into its potential applications in fields such as electrochemistry and optoelectronics.

In conclusion, CAS No. 1805542-44-2, or 5-(Difluoromethyl)-2-hydroxy-3-nitropyridine-6-carbonyl Chloride, represents a fascinating example of how modern chemical synthesis and research can lead to innovative materials with diverse applications. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in advancing various areas of science and technology.